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Compound of Interest

Compound Name: Americanol A

Cat. No.: B1665962 Get Quote

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction
Americanol A is a lignan with demonstrated neurotrophic properties, making it a compound of

significant interest in neurobiology and drug discovery.[1][2] Notably, it has been shown to

enhance the activity of choline acetyltransferase (ChAT), the enzyme responsible for the

synthesis of the neurotransmitter acetylcholine.[1] This activity suggests its potential in studies

related to neurodegenerative diseases and cognitive function. Proper preparation of

Americanol A stock solutions is critical for accurate and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of

Americanol A stock solutions for in vitro research applications.

Physicochemical Properties of Americanol A
A comprehensive understanding of the physicochemical properties of Americanol A is

essential for accurate stock solution preparation. These properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₈H₁₈O₆ [3][4]

Molecular Weight 330.33 g/mol [3]

Appearance Solid powder [5]

Solubility Soluble in DMSO [5]

Water Solubility 0.078 g/L (predicted) [1]

Storage (Solid)

Short-term (days to weeks) at

0-4°C; Long-term (months to

years) at -20°C. Keep dry and

dark.

[5]

Stock Solution Storage

Short-term (days to weeks) at

0-4°C; Long-term (months) at

-20°C.

[5]

Experimental Protocols
Materials

Americanol A (purity >98%)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM Americanol A Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Americanol A in DMSO.

This high-concentration stock can then be diluted to final working concentrations in cell culture

media.

Pre-weighing Preparation: Before weighing, ensure the analytical balance is calibrated and

located in a draft-free area. Allow the Americanol A powder to equilibrate to room

temperature before opening the container to prevent condensation.

Calculating the Required Mass: To prepare a 10 mM stock solution, use the following

formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 mM x 0.001 L x 330.33 g/mol

= 3.30 mg

Weighing Americanol A: Carefully weigh 3.30 mg of Americanol A powder and transfer it to

a sterile microcentrifuge tube.

Dissolving in DMSO: Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge

tube containing the Americanol A powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for at least one

minute or until the powder is completely dissolved. A clear solution should be obtained.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. For long-term storage, store the aliquots at

-20°C. For short-term use, aliquots can be stored at 4°C for a few days to a week.

Protocol for Preparing Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to a final

working concentration in the cell culture medium. It is crucial to keep the final DMSO

concentration in the culture medium low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Determine the Final Concentration: Decide on the final concentration of Americanol A
required for your experiment (e.g., 10 µM).
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Calculate the Dilution Factor: To dilute the 10 mM stock to a 10 µM working solution, a

1:1000 dilution is required.

Serial Dilution (Recommended): To achieve a high dilution factor accurately, it is best to

perform serial dilutions. For a 1:1000 dilution:

Step 1 (Intermediate Dilution): Prepare a 1 mM intermediate stock by diluting the 10 mM

stock 1:10 in sterile DMSO or cell culture medium. For example, add 10 µL of the 10 mM

stock to 90 µL of solvent.

Step 2 (Final Dilution): Dilute the 1 mM intermediate stock 1:100 in your final cell culture

medium. For example, add 10 µL of the 1 mM intermediate stock to 990 µL of cell culture

medium to obtain a final volume of 1 mL with a final Americanol A concentration of 10

µM. The final DMSO concentration in this example would be 0.1%.

Direct Dilution (for lower dilution factors): If the final concentration is higher, a direct dilution

may be appropriate. For example, to make a 100 µM working solution, you can directly add

10 µL of the 10 mM stock to 990 µL of cell culture medium (1:100 dilution), resulting in a final

DMSO concentration of 1%. Be aware that this level of DMSO may be toxic to some cell

lines.

Control Group: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the cell culture medium without Americanol A.

Visualization of a Plausible Signaling Pathway
Americanol A, as a polyphenol with neurotrophic properties, may exert its effects through

signaling pathways commonly activated by neurotrophins. The following diagram illustrates a

plausible signaling pathway involving the activation of key kinases that promote neuronal

survival and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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